Cas no 300664-53-3 (1-Benzyl-5-nitroindole-3-carboxaldehyde)

• Product Name: 1-Benzyl-5-nitroindole-3-carboxaldehyde
• CAS No: 300664-53-3
• MF: C₁₆H₁₂N₂O₃
• MW: 280.27808380127
• CID: 298742
• PubChem ID: 2735490
• Update Time: 2025-04-19

1-Benzyl-5-nitroindole-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-5-nitroindole-3-carboxaldehyde
• 1-Benzyl-5-nitroindole-3-carbaldehyde
• 1H-Indole-3-carboxaldehyde,5-nitro-1-(phenylmethyl)-
• DTXSID50370745
• 1-Benzyl-5-nitro-1H-indole-3-carbaldehyde
• 300664-53-3

• Inchi： 1S/C16H12N2O3/c19-11-13-10-17(9-12-4-2-1-3-5-12)16-7-6-14(18(20)21)8-15(13)16/h1-8,10-11H,9H2
• InChI Key： SOPMEIKWKUESBL-UHFFFAOYSA-N
• SMILES： O=CC1=CN(CC2C=CC=CC=2)C2C=CC(=CC=21)[N+](=O)[O-]

Computed Properties

• Exact Mass: 280.08486
• Monoisotopic Mass: 280.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 65.14